Cas no 1805055-81-5 (2,5-Difluoro-3-nitrophenylacetic acid)
1805055-81-5 structure
Product Name:2,5-Difluoro-3-nitrophenylacetic acid
CAS No:1805055-81-5
MF:C8H5F2NO4
MW:217.126409292221
CID:4706595
Update Time:2023-08-15
2,5-Difluoro-3-nitrophenylacetic acid Chemical and Physical Properties
Names and Identifiers
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- 2,5-Difluoro-3-nitrophenylacetic acid
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- Inchi: 1S/C8H5F2NO4/c9-5-1-4(2-7(12)13)8(10)6(3-5)11(14)15/h1,3H,2H2,(H,12,13)
- InChI Key: NCXCCGDMAKVMMT-UHFFFAOYSA-N
- SMILES: FC1C(=CC(=CC=1CC(=O)O)F)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 268
- Topological Polar Surface Area: 83.1
2,5-Difluoro-3-nitrophenylacetic acid Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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